Cas no 136132-54-2 (1,3-Dichloro-2-benzothiophene)

• Product Name: 1,3-Dichloro-2-benzothiophene
• CAS No: 136132-54-2
• MF: C₈H₄Cl₂S
• MW: 203.0884
• CID: 5082763
• PubChem ID: 15074614
• Update Time: 2024-03-02

1,3-Dichloro-2-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-2-benzothiophene
• 1,3-dichloro-benzo[c]thiophene
• 1,3-Dichloro-2-benzothiophene

• Inchi： 1S/C8H4Cl2S/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H
• InChI Key： WLWOLJZSKYXOOQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C([H])=C([H])C([H])=C([H])C2=C(S1)Cl

Computed Properties

• Exact Mass: 201.9410767g/mol
• Monoisotopic Mass: 201.9410767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 2-benzothiophenes